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Compound of Interest

Compound Name: N-Isobutyrylglycine-d2

Cat. No.: B15598223 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical compounds like N-Isobutyrylglycine-d2 are paramount for

ensuring laboratory safety and regulatory compliance. This guide provides essential, immediate

safety and logistical information, including operational and disposal plans for N-
Isobutyrylglycine-d2.

Core Safety and Handling Protocols
While some safety data sheets (SDS) for N-Isobutyrylglycine-d2 classify it as a non-

hazardous substance, others for the non-deuterated form and similar compounds indicate

potential hazards.[1][2][3] Therefore, it is prudent to handle this compound with a degree of

caution. Standard laboratory safety protocols should be strictly followed. This includes the use

of personal protective equipment (PPE) such as safety goggles with side-shields, protective

gloves, and impervious clothing.[1][2] Work should be conducted in a well-ventilated area or

under a fume hood to avoid inhalation of dust or aerosols.[1][2]

In case of accidental exposure, the following first aid measures should be taken:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present. Seek medical attention.[1][4]

Skin Contact: Wash off immediately with soap and plenty of water while removing

contaminated clothing. Seek medical attention if irritation persists.[1][4]
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Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration

and seek medical attention.[1][4]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[1]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of N-
Isobutyrylglycine-d2 and its non-deuterated analog.

Property
N-
Isobutyrylglycine-
d2

N-Isobutyrylglycine Reference

Molecular Formula C6H9D2NO3 C6H11NO3 [1][2]

Molecular Weight 147.17 g/mol 145.16 g/mol [5]

CAS Number 1219795-05-7 15926-18-8 [1][2]

Appearance
White to off-white

solid
Solid [2][5]

Melting Point Not specified 104-106 °C [2]

Boiling Point Not specified 368 °C at 760 mmHg [2]

Purity >98% >95% [3][5]

Storage

Powder: -20°C for 3

years; In solvent:

-80°C for 6 months

Inert atmosphere, 2-

8°C
[5][6]

Spill Management and Waste Disposal Procedures
Proper disposal of N-Isobutyrylglycine-d2 and its contaminated materials is crucial to prevent

environmental contamination and ensure workplace safety. The following step-by-step

procedures should be followed.
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Spill Containment and Cleanup:

Evacuate and Ventilate: In the event of a spill, evacuate unnecessary personnel from the

area and ensure adequate ventilation.[1][2]

Wear Appropriate PPE: Before cleaning up, don the appropriate personal protective

equipment, including a respirator if necessary.[1][2]

Contain the Spill: Prevent further leakage or spillage if it is safe to do so. Keep the product

away from drains and water courses.[1][2]

Absorb and Collect: For liquid solutions, absorb with a finely-powdered liquid-binding

material such as diatomite or universal binders. For solid spills, carefully sweep or scoop the

material to avoid dust formation.[1][2][3]

Decontaminate: Decontaminate the spill area and any affected equipment by scrubbing with

alcohol.[1][2]

Package Waste: Place all contaminated materials, including absorbents and cleaning

supplies, into a suitable, labeled container for disposal.[1][2]

Disposal of Unused Product and Contaminated Waste:

Disposal of N-Isobutyrylglycine-d2 must be in accordance with all applicable federal, state,

and local environmental regulations. It is recommended to contact a licensed professional

waste disposal service to ensure compliance.

Segregate Waste: Keep N-Isobutyrylglycine-d2 waste separate from other chemical waste

streams unless otherwise directed by your institution's environmental health and safety

(EHS) office.

Label Containers: Clearly label all waste containers with the chemical name ("N-
Isobutyrylglycine-d2") and any associated hazards.

Consult EHS: Your institution's EHS office is the primary resource for specific disposal

protocols. They can provide guidance on the appropriate disposal methods, which may

include incineration or other specialized treatments.
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Documentation: Maintain accurate records of the amount of N-Isobutyrylglycine-d2
disposed of and the disposal method used.

Disposal Workflow
The following diagram illustrates the logical flow of the disposal process for N-
Isobutyrylglycine-d2.
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Caption: Disposal workflow for N-Isobutyrylglycine-d2.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15598223?utm_src=pdf-body-img
https://www.benchchem.com/product/b15598223?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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